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Compound of Interest

Compound Name: Ethyl 10(2)-pentadecenoate

Cat. No.: B15549177

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 10(Z)-pentadecenoate is a monounsaturated odd-chain fatty acid ethyl ester that has
garnered interest within the scientific community for its potential as a biomarker. Odd-chain
fatty acids, particularly pentadecanoic acid (C15:0), have been inversely associated with the
risk of cardiometabolic diseases, suggesting their importance in human health. As the ethyl
ester of 10-pentadecenoic acid, Ethyl 10(Z)-pentadecenoate may serve as a valuable
indicator of metabolic processes and dietary intake. This technical guide provides a
comprehensive overview of the current knowledge surrounding Ethyl 10(Z)-pentadecenoate,
including its chemical properties, potential biological significance, and the analytical
methodologies required for its detection and quantification.

Chemical and Physical Properties

A clear understanding of the physicochemical characteristics of Ethyl 10(Z)-pentadecenoate is
fundamental for its study. The following table summarizes its key properties.
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Property Value Reference

Chemical Name Ethyl 10(Z)-pentadecenoate [1]
10-Pentadecenoic acid, ethyl

Synonyms [1]
ester, (2)-

CAS Number 151259-45-9 [1]

Molecular Formula C17H3202 [1]

Molecular Weight 268.44 g/mol [1]

Purity >99% (commercially available)  [1]
RSEAPEXWBAUDMA-

InChlKey [1]

FPLPWBNLSA-N

Biological Significance and Biomarker Potential

While direct research on Ethyl 10(Z)-pentadecenoate as a biomarker is limited, its parent fatty
acid, 10-pentadecenoic acid, and the broader class of C15 fatty acids have been linked to
various physiological and pathological processes.

Association with Cardiometabolic Health: Studies have shown that higher circulating levels of
pentadecanoic acid (C15:0) are associated with a lower risk of developing cardiovascular
disease and type 2 diabetes. This suggests that C15 fatty acids, and by extension their ethyl
esters, may play a protective role in metabolic health. The exact mechanisms are still under
investigation but may involve anti-inflammatory pathways and improvements in lipid
metabolism.

Dietary Biomarker: Odd-chain fatty acids like C15:0 are primarily obtained from the diet,
particularly from dairy products and ruminant fats. Therefore, their levels in biological samples
can serve as objective biomarkers of the intake of these foods. Ethyl 10(Z)-pentadecenoate
could potentially reflect both dietary intake and subsequent metabolic processing.

Anti-inflammatory Properties: Research on related fatty acids suggests potential anti-
inflammatory effects. For instance, some fatty acid esters have been shown to modulate
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inflammatory pathways, which are central to many chronic diseases. Further investigation is
needed to determine if Ethyl 10(Z)-pentadecenoate shares these properties.

Experimental Protocols

Accurate and reproducible quantification of Ethyl 10(Z)-pentadecenoate in biological matrices
is crucial for its validation as a biomarker. Gas chromatography-mass spectrometry (GC-MS) is
the most common and reliable method for this purpose.

Sample Preparation and Lipid Extraction

The initial step involves the extraction of total lipids from the biological sample (e.g., plasma,
serum, tissue).

Protocol: Lipid Extraction from Plasma/Serum

e To 100 pL of plasma or serum, add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.
» Vortex the mixture vigorously for 2 minutes.

e Add 200 pL of 0.9% NaCl solution and vortex again for 1 minute.

e Centrifuge at 2000 x g for 5 minutes to separate the phases.

o Carefully collect the lower organic phase (chloroform layer) containing the lipids into a clean
tube.

e Dry the extracted lipids under a gentle stream of nitrogen.

Derivatization to Fatty Acid Methyl Esters (FAMESs) for
GC-MS Analysis

For enhanced volatility and improved chromatographic separation, fatty acids are often
derivatized to their methyl esters. However, for the direct analysis of fatty acid ethyl esters, this
step may be omitted if the compound is sufficiently volatile and stable for GC-MS analysis. If
analyzing the total fatty acid profile, including 10-pentadecenoic acid, derivatization is
necessary.
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Protocol: Acid-Catalyzed Transesterification to FAMEs

o To the dried lipid extract, add 1 mL of 2% sulfuric acid in methanol.

e Add 500 pL of toluene.

o Seal the tube and heat at 50°C for 12 hours (or overnight).

 After cooling to room temperature, add 1 mL of saturated NaCl solution.
o Extract the FAMEs by adding 1 mL of hexane and vortexing for 1 minute.
o Centrifuge at 1000 x g for 5 minutes.

o Transfer the upper hexane layer containing the FAMES to a new vial for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

The following table outlines typical GC-MS parameters for the analysis of fatty acid esters.
These may need to be optimized for specific instruments and applications.
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Parameter Typical Setting
DB-23, HP-88, or similar polar capillary column
GC Column (e.g., 30 m x 0.25 mm ID, 0.25 pm film
thickness)
Carrier Gas Helium at a constant flow rate of 1.0 mL/min
Injection Mode Splitless
Injection Volume 1L
Injector Temperature 250°C

Oven Temperature Program

Initial temperature of 100°C, hold for 2 min,
ramp to 240°C at 3°C/min, hold for 10 min

MS Transfer Line Temp

250°C

lon Source Temperature

230°C

lonization Mode

Electron lonization (El) at 70 eV

Scan Range

m/z 50-500

Visualizations

Logical Relationship of Ethyl 10(Z)-pentadecenoate as a

Biomarker
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Caption: Potential sources and health associations of Ethyl 10(Z)-pentadecenoate.

Experimental Workflow for Biomarker Analysis
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Caption: Workflow for the analysis of Ethyl 10(Z)-pentadecenoate.

Conclusion and Future Directions

Ethyl 10(Z)-pentadecenoate holds promise as a potential biomarker, primarily due to the
established associations of its parent fatty acid, C15:0, with beneficial health outcomes.
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However, direct evidence for the specific role and utility of the ethyl ester is currently lacking.
Future research should focus on:

Method Validation: Development and validation of robust and sensitive analytical methods for
the routine quantification of Ethyl 10(Z)-pentadecenoate in large-scale clinical studies.

» Clinical Correlation: Investigating the association of Ethyl 10(Z)-pentadecenoate levels with
the incidence and progression of cardiometabolic and inflammatory diseases in human
cohorts.

e Metabolic Studies: Elucidating the metabolic pathways of Ethyl 10(Z)-pentadecenoate to
understand its endogenous formation and clearance.

e Functional Assays: Determining the direct biological effects of Ethyl 10(Z)-pentadecenoate
in relevant in vitro and in vivo models.

By addressing these research gaps, the scientific community can fully evaluate the potential of
Ethyl 10(Z)-pentadecenoate as a clinically relevant biomarker for monitoring health and
disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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